3-phenyl-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-phenyl-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H12N4O/c1-3-7-12(8-4-1)14-11-15(20-19-14)17-18-16(21-22-17)13-9-5-2-6-10-13/h1-11H,(H,19,20)
• InChI Key: WSDACFOWNYFYPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=C2)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol

Description

3-phenyl-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a simple and efficient method and has shown promising results in scientific research.

Scientific Research Applications

Anticancer Activity

• Research : Scientists have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-inflammatory Properties

• Findings : HMS3504A10 has demonstrated anti-inflammatory effects by modulating key pathways involved in inflammation. .

Neuroprotection

• Studies : Some studies suggest that HMS3504A10 may protect neurons from oxidative stress and neuroinflammation. .

Antimicrobial Activity

• Applications : Researchers are investigating its use as a potential antibiotic or antifungal agent. .

Photophysical Properties

• Applications : Scientists are exploring its use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells. .

Metal Ion Sensing

• Research : HMS3504A10 has been studied as a potential sensor for detecting specific metal ions (e.g., copper, zinc). .

These applications highlight the versatility and potential of HMS3504A10 in various scientific domains. . If you need further details or have other inquiries, feel free to ask!